Cas no 2172069-43-9 (1-1-(hydroxymethyl)-3,5-dimethylcyclohexylcyclohexan-1-ol)

• Product Name: 1-1-(hydroxymethyl)-3,5-dimethylcyclohexylcyclohexan-1-ol
• CAS No: 2172069-43-9
• MF: C₁₅H₂₈O₂
• MW: 240.381625175476
• CID: 6587787
• PubChem ID: 165444271
• Update Time: 2025-07-19

1-1-(hydroxymethyl)-3,5-dimethylcyclohexylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(hydroxymethyl)-3,5-dimethylcyclohexylcyclohexan-1-ol
• 2172069-43-9
• 1-[1-(hydroxymethyl)-3,5-dimethylcyclohexyl]cyclohexan-1-ol
• EN300-1643248

• Inchi： 1S/C15H28O2/c1-12-8-13(2)10-14(9-12,11-16)15(17)6-4-3-5-7-15/h12-13,16-17H,3-11H2,1-2H3
• InChI Key： QCFYUMHKPVCESX-UHFFFAOYSA-N
• SMILES： OC1(CCCCC1)C1(CO)CC(C)CC(C)C1

Computed Properties

• Exact Mass: 240.208930132g/mol
• Monoisotopic Mass: 240.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-1-(hydroxymethyl)-3,5-dimethylcyclohexylcyclohexan-1-ol

Research Brief on 1-1-(hydroxymethyl)-3,5-dimethylcyclohexylcyclohexan-1-ol (CAS: 2172069-43-9): Recent Advances and Applications

The compound 1-1-(hydroxymethyl)-3,5-dimethylcyclohexylcyclohexan-1-ol (CAS: 2172069-43-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic tertiary alcohol, characterized by its unique structural features, has shown promising potential in various applications, including drug development, fragrance synthesis, and material science. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential therapeutic benefits, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the compound's role as a potential intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-1-(hydroxymethyl)-3,5-dimethylcyclohexylcyclohexan-1-ol serves as a versatile building block for the development of novel anti-inflammatory agents. The researchers utilized its rigid bicyclic structure to create derivatives with enhanced binding affinity to COX-2 enzymes, showing significant improvement over traditional NSAIDs in preclinical models. This finding opens new avenues for the design of next-generation anti-inflammatory drugs with potentially fewer side effects.

In the field of fragrance chemistry, recent developments have highlighted the compound's value as a long-lasting woody-amber note in premium perfumery. A 2024 patent application by a leading fragrance company describes innovative methods for stabilizing the molecule in various formulations, addressing previous challenges with volatility and shelf-life. The patent also discloses novel synthetic routes to produce the compound with higher enantiomeric purity, which significantly enhances its olfactory properties. These advancements position 1-1-(hydroxymethyl)-3,5-dimethylcyclohexylcyclohexan-1-ol as a potentially important ingredient in the next wave of luxury fragrances.

From a pharmacological perspective, emerging research suggests potential neuroprotective properties of this compound. A recent in vitro study conducted at the University of Tokyo demonstrated that derivatives of 1-1-(hydroxymethyl)-3,5-dimethylcyclohexylcyclohexan-1-ol exhibited significant antioxidant activity and reduced oxidative stress in neuronal cell cultures. While these findings are preliminary, they indicate possible applications in neurodegenerative disease research. The study's authors propose that the compound's ability to cross the blood-brain barrier, combined with its low toxicity profile, makes it an attractive candidate for further investigation in this area.

The synthetic chemistry community has also made notable progress in developing more efficient production methods for this compound. A 2023 paper in Organic Process Research & Development detailed a novel catalytic hydrogenation approach that improves yield by 40% compared to traditional methods while reducing environmental impact. This advancement is particularly significant given the growing industrial demand for the compound. The new process utilizes a recyclable ruthenium-based catalyst and operates under milder conditions, making it both economically and environmentally favorable for large-scale production.

Looking forward, the diverse applications of 1-1-(hydroxymethyl)-3,5-dimethylcyclohexylcyclohexan-1-ol suggest it will remain an important focus of research across multiple disciplines. Current investigations are exploring its potential in drug delivery systems, where its amphiphilic properties may enable improved solubility of hydrophobic therapeutics. Additionally, materials science researchers are examining its utility as a monomer for specialty polymers with unique thermal and mechanical properties. As these studies progress, we anticipate seeing more concrete applications emerging in both pharmaceutical and industrial sectors in the coming years.